Cas no 1507394-18-4 (2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol)
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol
- EN300-1985921
- 1507394-18-4
-
- Inchi: 1S/C10H12ClFO/c1-10(2,6-13)8-5-7(11)3-4-9(8)12/h3-5,13H,6H2,1-2H3
- InChI Key: VBVMJWLUASBONG-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1)C(C)(C)CO)F
Computed Properties
- Exact Mass: 202.0560709g/mol
- Monoisotopic Mass: 202.0560709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1985921-0.05g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 0.05g |
$924.0 | 2023-09-16 | ||
| Enamine | EN300-1985921-0.1g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 0.1g |
$968.0 | 2023-09-16 | ||
| Enamine | EN300-1985921-0.25g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 0.25g |
$1012.0 | 2023-09-16 | ||
| Enamine | EN300-1985921-0.5g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 0.5g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-1985921-1.0g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 1g |
$1100.0 | 2023-05-31 | ||
| Enamine | EN300-1985921-2.5g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 2.5g |
$2155.0 | 2023-09-16 | ||
| Enamine | EN300-1985921-5.0g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 5g |
$3189.0 | 2023-05-31 | ||
| Enamine | EN300-1985921-10.0g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 10g |
$4729.0 | 2023-05-31 | ||
| Enamine | EN300-1985921-1g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 1g |
$1100.0 | 2023-09-16 | ||
| Enamine | EN300-1985921-5g |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol |
1507394-18-4 | 5g |
$3189.0 | 2023-09-16 |
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol
Introduction to 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol (CAS No. 1507394-18-4)
2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1507394-18-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural arrangement of a fluoro-substituted aromatic ring and an isobutyl alcohol side chain, has garnered attention due to its potential applications in drug discovery and development. The presence of both chloro and fluoro substituents on the phenyl ring introduces distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.
The compound's structural motif, characterized by a highly conjugated system, suggests strong interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such molecules with remarkable accuracy. Studies indicate that the 5-chloro-2-fluorophenyl moiety can modulate the electronic distribution of the aromatic ring, influencing its reactivity and interaction with biological systems. This feature is particularly intriguing for developing small-molecule inhibitors targeting key therapeutic pathways.
In the context of modern drug design, the incorporation of fluorine atoms is a well-established strategy to enhance metabolic stability and binding affinity. The fluoro substituent in 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol contributes to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Furthermore, the isobutyl alcohol side chain provides a hydrophobic anchor that can improve membrane permeability, a critical factor for oral bioavailability. These structural attributes make the compound a promising candidate for further exploration in medicinal chemistry.
Recent research has highlighted the role of halogenated aromatic compounds in modulating inflammatory responses and cancer cell proliferation. The 5-chloro-2-fluorophenyl group in this molecule has been shown to exhibit anti-inflammatory properties in preclinical studies, primarily by inhibiting key pro-inflammatory cytokines. Mechanistic studies suggest that the electron-withdrawing nature of the chloro and fluoro substituents disrupts hydrogen bonding networks in target proteins, leading to altered enzyme activity. This mechanism has implications for developing novel therapeutics for chronic inflammatory diseases.
The synthesis of 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol involves multi-step organic transformations, including cross-coupling reactions and functional group interconversions. Advanced synthetic methodologies, such as palladium-catalyzed coupling reactions, have been employed to construct the desired aromatic core with high efficiency. The use of fluorinated precursors ensures the incorporation of the fluoro moiety in the correct position, which is critical for maintaining biological activity. These synthetic strategies align with green chemistry principles, minimizing waste and maximizing yield.
Pharmacological investigations into CAS No. 1507394-18-4 have revealed its potential as a lead compound for treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has been demonstrated in vitro. Animal models have shown promising results in reducing oxidative stress and neuroinflammation, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease. Further preclinical studies are warranted to elucidate its full therapeutic profile.
The role of stereochemistry in determining biological activity cannot be overstated. The configuration of the chiral center in 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol influences its interactions with biological targets, making it essential to evaluate enantiomeric purity during drug development. Chiral resolution techniques have been applied to isolate individual enantiomers, allowing researchers to assess their distinct pharmacological effects. This approach is crucial for optimizing drug candidates and minimizing off-target effects.
Computational modeling has played a pivotal role in understanding the molecular interactions of this compound. Molecular dynamics simulations have provided insights into how the 5-chloro-2-fluorophenyl group interacts with protein binding pockets, revealing key hydrogen bonding networks and hydrophobic interactions. These insights have guided medicinal chemists in designing analogs with improved binding affinity and selectivity. Such computational tools are indispensable in modern drug discovery pipelines.
The environmental impact of halogenated compounds has been a subject of growing interest among researchers. While these molecules offer significant therapeutic benefits, their persistence in ecosystems raises concerns about long-term ecological safety. Efforts are underway to develop biodegradable analogs while maintaining biological efficacy. Strategies such as incorporating biodegradable linkers or designing molecules with controlled halogenation patterns are being explored.
In conclusion, CAS No. 1507394-18-4, or 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of electronic and steric properties makes it a valuable scaffold for drug discovery across multiple therapeutic areas. Ongoing research continues to uncover new applications for this compound, underscoring its importance in pharmaceutical chemistry.
1507394-18-4 (2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)